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Abstract

Phenafleur®, a synthetic aromatic chemical, is a key ingredient in the fragrance industry,
prized for its refined floral and hyacinth notes with fruity undertones. This document provides
an in-depth technical overview of the chemical and physical properties of Phenafleur. It
includes a compilation of its physicochemical data, detailed experimental protocols for property
determination, and a discussion of the analytical techniques relevant to its quality control.
Furthermore, this guide presents a proposed synthesis pathway and a typical quality control
workflow, visualized through diagrams to aid in understanding.

Chemical and Physical Properties

Phenafleur, chemically known as [2-(cyclohexyloxy)ethyl]lbenzene, is a colorless to pale yellow
liquid.[1] Its key chemical and physical properties are summarized in the tables below.

Table 1: Identification and General Properties
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Property Value Reference
Chemical Name [2- [1][2]
(cyclohexyloxy)ethyllbenzene

Common Name Phenafleur [1][3]

CAS Number 80858-47-5 [1]

EINECS Number 279-576-2 [1]
Molecular Formula C14H200 [1][3]
Molecular Weight 204.3 g/mol [11[3]
Physical State Liquid [1]

Refined floral, hyacinth, green,
Odor Profile metallic, fruity (raspberry), [3][4]

balsamic

ble 2: Physicochemical

Property Value Reference
Purity 98.00 - 100.00 % [1]
Boiling Point 283.8 °C (at 101325 Pa) [4]
Flash Point 94 °C /201 °F [1]
Density 0.97 g/cm3 (at 20 °C) [4]
Specific Gravity 0.9670 - 0.9740 [1]
Refractive Index 1.5080 - 1.5130 [1]
Vapor Pressure 0.54 Pa (at 24 °C) [4]
Water Solubility 780.2 mg/L (at 24 °C) [4]
LogP 4.9 (at 25 °C) [4]

Experimental Protocols
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Detailed experimental methodologies for determining the key physicochemical properties of

Phenafleur are outlined below. These are generalized protocols based on standard laboratory

practices.

Determination of Boiling Point (Capillary Method)

The boiling point of Phenafleur can be determined using the capillary method.

Apparatus:

Thiele tube or oil bath

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Heat source

Procedure:

A small amount of Phenafleur is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the Phenafleur in the test
tube.

The test tube is attached to a thermometer and placed in a Thiele tube or oil bath.

The apparatus is heated gently.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

The heat is removed, and the liquid is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.
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Determination of Refractive Index

The refractive index of Phenafleur is measured using a refractometer.
Apparatus:

o Abbe refractometer or a digital refractometer

o Constant temperature water bath

 Light source (e.g., sodium lamp)

e Dropper

Procedure:

The refractometer is calibrated using a standard of known refractive index.

o The temperature of the refractometer prisms is maintained at a constant temperature (e.g.,
20°C) using the water bath.

o Afew drops of Phenafleur are placed on the prism of the refractometer.
e The prisms are closed, and the light source is positioned.

e The refractometer is adjusted until the dividing line between the light and dark fields is sharp
and centered in the crosshairs of the eyepiece.

e The refractive index is read from the scale.

Proposed Synthesis and Quality Control Workflows

While the precise industrial synthesis of Phenafleur is proprietary, a plausible synthetic route
can be proposed based on general organic chemistry principles. Quality control is essential to
ensure the purity and consistency of the final product.

Proposed Synthesis of Phenafleur

A potential synthesis pathway for Phenafleur involves the Williamson ether synthesis.
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A proposed synthesis workflow for Phenafleur.

Quality Control Workflow for Phenafleur

A typical quality control workflow for Phenafleur would involve a series of analytical tests to
confirm its identity, purity, and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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